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Compound of Interest

Compound Name: 1-Ethoxyoctane

Cat. No.: B11749035 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling chemicals like 1-Ethoxyoctane. This guide provides

immediate, essential safety protocols, operational plans, and disposal procedures to foster a

secure research environment. Although a specific Safety Data Sheet (SDS) for 1-
Ethoxyoctane (CAS No. 929-61-3) is not readily available, the following guidance is based on

data for similar chemicals and general best practices for handling flammable ethers. A thorough

risk assessment should always be conducted before beginning any work.

Chemical and Physical Properties of 1-
Ethoxyoctane
Understanding the physical and chemical properties of 1-Ethoxyoctane is the first step in safe

handling.
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Property Value

CAS Number 929-61-3[1][2][3][4]

Molecular Formula C10H22O[1][2]

Molecular Weight 158.28 g/mol [1][2]

Boiling Point 186.7°C at 760 mmHg[1][3]

Flash Point 56.9°C[1]

Density 0.791 g/cm³[1]

Melting Point 12.5°C[1][3]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on information for similar chemicals, 1-Ethoxyoctane should be treated as a flammable

liquid that may cause skin, eye, and respiratory irritation.[5][6][7][8] Adherence to proper PPE

protocols is critical to minimize exposure.

Hazard
Recommended Personal Protective
Equipment (PPE)

Eye and Face Protection
Chemical safety goggles or a face shield must

be worn to protect against splashes.[5][9][10]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene rubber) and a lab coat or chemical-

resistant apron are required.[5][9][10][11]

Respiratory Protection

All work should be performed in a well-ventilated

area, preferably within a chemical fume hood.[5]

[12] If ventilation is inadequate, a NIOSH-

approved respirator with an organic vapor

cartridge should be used.[5][13]
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Operational Plan: Safe Handling and Storage
Proper procedures for handling and storage are essential for maintaining a safe laboratory

environment.

Handling:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Locate the nearest safety shower and eyewash station.

Ventilation: Always handle 1-Ethoxyoctane in a well-ventilated area or a chemical fume

hood to minimize inhalation of vapors.[5][12]

Avoiding Contact: Take precautions to avoid direct contact with skin, eyes, and clothing.[5]

Do not inhale vapors or mists.[5]

Preventing Fires: Keep away from heat, sparks, open flames, and hot surfaces.[7][8] Use

non-sparking tools and take precautionary measures against static discharge.[6][7][8][12]

Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the work

area.[5][6]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][8][9]

[12]

Incompatibilities: Store away from strong oxidizing agents.[5]

Labeling: Ensure all containers are clearly and accurately labeled.

First Aid Procedures
In the event of exposure, immediate and appropriate first aid is crucial.

Skin Contact:

Immediately remove any contaminated clothing.[9][14]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b11749035?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_2_Ethoxyethoxy_ethoxy_butane.pdf
https://www.chemicalbook.com/msds/1-ethoxyheptane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_2_Ethoxyethoxy_ethoxy_butane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_2_Ethoxyethoxy_ethoxy_butane.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w200220?userType=undefined
https://www.sigmaaldrich.com/AT/de/sds/aldrich/244465
https://static.cymitquimica.com/products/10/pdf/sds-F633466.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w200220?userType=undefined
https://www.sigmaaldrich.com/AT/de/sds/aldrich/244465
https://www.chemicalbook.com/msds/1-ethoxyheptane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_2_Ethoxyethoxy_ethoxy_butane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_2_Ethoxyethoxy_ethoxy_butane.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F633466.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_2_Ethoxyethoxy_ethoxy_butane.pdf
https://www.sigmaaldrich.com/AT/de/sds/aldrich/244465
https://www.carlroth.com/medias/SDB-YE12-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDQ0MjZ8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyaGpOQzlvTlRJdk9URXdNemN4TWpFNU1EUTVOQzV3WkdZfGFjNTAxMGZlN2NjOWZiZTE4MTZiMDAxZjk3MzNhZGFmOGNjNDRmNDgyN2MzNjRlZWEyYzk2YjJiMTM5NjhlNGE
https://www.chemicalbook.com/msds/1-ethoxyheptane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_2_Ethoxyethoxy_ethoxy_butane.pdf
https://www.carlroth.com/medias/SDB-YE12-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDQ0MjZ8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyaGpOQzlvTlRJdk9URXdNemN4TWpFNU1EUTVOQzV3WkdZfGFjNTAxMGZlN2NjOWZiZTE4MTZiMDAxZjk3MzNhZGFmOGNjNDRmNDgyN2MzNjRlZWEyYzk2YjJiMTM5NjhlNGE
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11749035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Promptly wash the contaminated skin with soap and plenty of water for at least 15 minutes.

[9][14][15][16]

If skin irritation occurs or persists, seek medical attention.[9][15]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15-20 minutes, holding the eyelids

open.[9][14][16][17]

Remove contact lenses if present and easy to do so while continuing to rinse.[14][16]

Seek immediate medical attention, especially if irritation persists.[9][16]

Inhalation:

Move the exposed person to fresh air at once.[15][16][18]

If breathing has stopped, perform artificial respiration.[15]

If breathing is difficult, trained personnel may administer oxygen.[15]

Seek medical attention as soon as possible.[15]

Ingestion:

Do NOT induce vomiting.[6][18]

If the person is conscious and able to swallow, have them rinse their mouth with water and

then drink one or two glasses of water.[9]

Seek immediate medical attention.[6][8][15][18]

Disposal Plan
Proper disposal of 1-Ethoxyoctane and its containers is critical to prevent environmental

contamination and ensure safety.
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Waste Collection: Collect all 1-Ethoxyoctane waste in a designated, properly labeled, and

sealed container for hazardous waste. Do not dispose of it down the drain or in the regular

trash.[19]

Container Rinsing:

Thoroughly empty the chemical container.[19]

The first rinse of the container must be collected and disposed of as hazardous waste.[19]

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.

While the toxicity of 1-Ethoxyoctane is not fully established, following this more stringent

practice is recommended.[19]

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.[19][20]

Workflow for Handling 1-Ethoxyoctane
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Caption: Workflow for the safe handling and disposal of 1-Ethoxyoctane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b11749035?utm_src=pdf-body-img
https://www.benchchem.com/product/b11749035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11749035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11749035#personal-protective-equipment-for-
handling-1-ethoxyoctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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